Cas no 62578-16-9 (Propanamide, N-(6-cyanohexyl)-)

Propanamide, N-(6-cyanohexyl)- structure
62578-16-9 structure
Product Name:Propanamide, N-(6-cyanohexyl)-
CAS No:62578-16-9
MF:C10H18N2O
MW:182.262722492218
CID:439519
PubChem ID:21452875
Update Time:2025-04-19

Propanamide, N-(6-cyanohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(6-cyanohexyl)-
    • N-(6-cyanohexyl)propanamide
    • 62578-16-9
    • DTXSID80614129
    • XQFFRCQKYQUSTA-UHFFFAOYSA-N
    • SCHEMBL11759115
    • 7-propionamidoheptanonitrile
    • Inchi: 1S/C10H18N2O/c1-2-10(13)12-9-7-5-3-4-6-8-11/h2-7,9H2,1H3,(H,12,13)
    • InChI Key: XQFFRCQKYQUSTA-UHFFFAOYSA-N
    • SMILES: O=C(CC)NCCCCCCC#N

Computed Properties

  • Exact Mass: 182.14204
  • Monoisotopic Mass: 182.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 52.89
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